Bis[3-(trifluoromethyl)phenyl] 4-(trifluoromethyl)-2,6-pyridinedicarboxylate

• IUPAC Name: bis[3-(trifluoromethyl)phenyl] 4-(trifluoromethyl)pyridine-2,6-dicarboxylate
• InChI: InChI=1S/C22H10F9NO4/c23-20(24,25)11-3-1-5-14(7-11)35-18(33)16-9-13(22(29,30)31)10-17(32-16)19(34)36-15-6-2-4-12(8-15)21(26,27)28/h1-10H
• InChI Key: ZDOWEAZMHLDJGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC(=CC(=N2)C(=O)OC3=CC=CC(=C3)C(F)(F)F)C(F)(F)F)C(F)(F)F
• Molecular Formula: C22H10F9NO4
• Molecular Weight: 523.3 g/mol

Description

Compounds with trifluoromethyl groups are often used in pharmaceuticals and agrochemicals due to their unique properties. The trifluoromethyl group is a strong electron-withdrawing group, which can affect the reactivity and stability of the compound.

Synthesis Analysis

The synthesis of compounds with trifluoromethyl groups can be complex. For example, the synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole derivatives involves the reaction of 3′,5′-bis(trifluoromethyl)acetophenone with 4-hydrazinobenzoic acid to form the hydrazone intermediate.

Molecular Structure Analysis

The molecular structure of these compounds often includes aromatic rings with trifluoromethyl groups attached, which can affect the compound’s reactivity and stability.

Chemical Reactions Analysis

The chemical reactions of these compounds can vary widely depending on the specific structure of the compound. For example, amino-functionalized model surfaces reacted with 1,2-diaminoethane were derivatized with 3,5-bis(trifluoromethyl)phenyl isothiocyanate.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by the presence of the trifluoromethyl groups. For example, one compound with a similar structure has a density of 1.5±0.1 g/cm3, a boiling point of 483.1±55.0 °C at 760 mmHg, and a molecular weight of 414.328.

Scientific Research Applications

Organocatalysis: Schreiner’s Thiourea

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Metal-Free Hydrogenation and Small Molecule Activation

• Applications : The compound has been explored as a catalyst or mediator for various reactions, including:
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Chemical Derivatization of Surfaces

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Preparation of Arylaminothiocarbonylpyridinium Zwitterionic Salts

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Catalyst Development in Organic Synthesis

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Exploring Electronic Effects and Reactivity

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Mechanism of Action

The mechanism of action of these compounds can also vary widely. For example, some compounds with trifluoromethyl groups have been found to inhibit the growth of drug-resistant bacteria.

Safety and Hazards

The safety and hazards of these compounds can vary. For example, one compound with a similar structure is considered hazardous by the 2012 OSHA Hazard Communication Standard, with warnings of being toxic if swallowed.

Future Directions

The future directions for research into these compounds could include further exploration of their potential uses in pharmaceuticals and agrochemicals, as well as further investigation into their synthesis and properties.